Cas no 112404-43-0 (6-methyl-2-phenylmethoxy-3-propan-2-ylbenzoyl chloride)

• Product name: 6-methyl-2-phenylmethoxy-3-propan-2-ylbenzoyl chloride
• CAS No: 112404-43-0
• MF: C₁₈H₁₉ClO₂
• MW: 302.795264482498
• CID: 2608726
• PubChem ID: 13791552

6-methyl-2-phenylmethoxy-3-propan-2-ylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-phenylmethoxy-3-propan-2-ylbenzoyl chloride
• 2-(Benzyloxy)-6-methyl-3-(propan-2-yl)benzoyl chloride
• DTXSID10549556
• 112404-43-0

• Inchi： InChI=1S/C18H19ClO2/c1-12(2)15-10-9-13(3)16(18(19)20)17(15)21-11-14-7-5-4-6-8-14/h4-10,12H,11H2,1-3H3
• InChI Key： PSRLFGJBJBIFDP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 302.1073575Da
• Monoisotopic Mass: 302.1073575Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 26.3Ų